N-cyclopropyl-2-(2-((3,5-dimethoxybenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclopropyl-2-(2-((3,5-dimethoxybenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide is a useful research compound. Its molecular formula is C18H23N3O4S and its molecular weight is 377.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Analgesic and Anti-Inflammatory Activities
- A study by Yusov et al. (2019) described the synthesis of related compounds with analgesic and anti-inflammatory properties. These compounds showed significant activity in analgesic tests and anti-inflammatory effects comparable to sodium metamizole (Yusov et al., 2019).
Anticancer Activities
- Evren et al. (2019) synthesized and studied similar thiazole derivatives for their anticancer activity. These compounds demonstrated selective cytotoxicity against human lung adenocarcinoma cells (Evren et al., 2019).
- Yurttaş et al. (2015) researched N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings, which showed considerable anticancer activity against some cancer cell lines (Yurttaş et al., 2015).
Antibacterial Properties
- Ramalingam et al. (2019) synthesized derivatives of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides with significant antibacterial activity (Ramalingam et al., 2019).
- Gullapelli et al. (2014) explored antibacterial activity in similar acetamide derivatives, finding them effective against bacterial strains (Gullapelli et al., 2014).
Antioxidant Activity
- Chkirate et al. (2019) investigated pyrazole-acetamide derivatives and their coordination complexes, demonstrating significant antioxidant activity (Chkirate et al., 2019).
Antimicrobial and Antioxidant Agents
- Naraboli et al. (2017) synthesized benzodiazepines bearing benzimidazole/benzothiazole and indole moieties that showed potent antimicrobial and antioxidant activities (Naraboli et al., 2017).
Anthelmintic Activity
- Kumar and Sahoo (2014) researched N-[3-{(1H-benzo[d]imidazol-2-ylthio)methyl}-5-mercapto-4H-1,2,4-triazol-4yl]-2-substituted phenoxy acetamide derivatives, exhibiting good anthelmintic activity (Kumar & Sahoo, 2014).
BACE1 Inhibitors
- Yan et al. (2017) developed 2-substituted-thio-N-(4-substituted-thiazol/1H-imidazol-2-yl)acetamide derivatives as β-secretase (BACE-1) inhibitors, a promising direction for Alzheimer's disease treatment (Yan et al., 2017).
Properties
IUPAC Name |
N-cyclopropyl-2-[2-[(3,5-dimethoxyphenyl)methylsulfanyl]-5-(hydroxymethyl)imidazol-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O4S/c1-24-15-5-12(6-16(7-15)25-2)11-26-18-19-8-14(10-22)21(18)9-17(23)20-13-3-4-13/h5-8,13,22H,3-4,9-11H2,1-2H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKDSMQXLMDOFIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)CSC2=NC=C(N2CC(=O)NC3CC3)CO)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.